Cas no 61658-78-4 (Benzoic acid, 5-(1,1-dimethylethyl)-2-hydroxy-, phenyl ester)

• Product Name: Benzoic acid, 5-(1,1-dimethylethyl)-2-hydroxy-, phenyl ester
• CAS No: 61658-78-4
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 471051
• PubChem ID: 727204
• Update Time: 2025-04-19

Benzoic acid, 5-(1,1-dimethylethyl)-2-hydroxy-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(1,1-dimethylethyl)-2-hydroxy-, phenyl ester
• phenyl 5-tert-butyl-2-hydroxybenzoate
• phenyl 5-(tert-butyl)-2-hydroxybenzoate
• ST029308
• DTXSID10352466
• 61658-78-4
• AKOS024280011
• BRD-K61198876-001-01-2
• SCHEMBL12443402
• TimTec1_002250
• HMS1540G06

• Inchi： 1S/C17H18O3/c1-17(2,3)12-9-10-15(18)14(11-12)16(19)20-13-7-5-4-6-8-13/h4-11,18H,1-3H3
• InChI Key： VXAKYUAEEDTDNG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53